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Application Note: High-Performance Dyeing of Polyester (PET) with Disperse Red 167

Abstract

This application note details the physicochemical mechanism and operational protocol for
dyeing Polyethylene Terephthalate (PET) substrates with C.I. Disperse Red 167 (Rubine
shade). Unlike surface-active dyes, Disperse Red 167 relies on a solid-solution mechanism
governed by the "Free Volume" theory. This guide provides a validated High-Temperature High-
Pressure (HTHP) protocol, a mandatory reduction clearing procedure to ensure wash fastness,
and analytical methods for quality control (Amax ~525 nm).

Chemical Identity & Properties

Disperse Red 167 is a mono-azo disperse dye characterized by its high thermal stability and
excellent build-up properties on hydrophobic fibers. It is widely used as the "Red" component in
trichromatic combinations (with Disperse Blue 79 and Disperse Orange 30) for dark shades.
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Property Specification

Cl Name C.l. Disperse Red 167 (also 167:1)

Chemical Class Mono-azo (Heterocyclic coupling component)
CAS Number 26850-12-4 / 61968-52-3

Appearance Dark Red / Rubine Powder

Amax (Acetone) 525 nm

lonicity Non-ionic

Insoluble in water; soluble in organic solvents

Solubilit
Y (Acetone, DMF)

Mechanism of Action: The Free Volume Theory

Dyeing PET is fundamentally different from dyeing natural fibers. PET is semi-crystalline and
hydrophobic, lacking chemically active sites for ionic bonding.

e Solid Solution: The dye does not bond to the fiber surface; it dissolves into the polymer
matrix.

¢ Glass Transition (TQ): At temperatures below 80°C (PET's Tg), the polymer chains are
frozen. As the temperature exceeds the Tg (reaching 130°C), the amorphous regions of the
PET chains gain segmental mobility.

e Free Volume Creation: This mobility creates transient voids ("free volume") between polymer
chains.

 Diffusion: Single dye molecules, dispersed in water, diffuse from the aqueous phase into
these voids.

« Entrapment: Upon cooling, the polymer chains re-crystallize/freeze, trapping the dye
molecules inside the fiber.
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Figure 1: The mechanism of disperse dyeing on PET, highlighting the transition from aqueous
dispersion to solid solution.

Materials & Equipment

Equipment:

o HTHP Beaker Dyer: Capable of 135°C and 3-4 bar pressure (e.g., Mathis Labomat, Roaches
Pyrotec).

e Spectrophotometer: For K/S and solution analysis.

e pH Meter: Calibrated to pH 4.0-7.0.

Reagents:

o Substrate: 100% Polyester fabric (scoured and bleached).

o Dye: C.I.[1][2][3][4][5] Disperse Red 167 (standardized commercial powder/liquid).
o Dispersing Agent: Naphthalene sulfonic acid condensate (e.g., 1-2 g/L).

» Acid Buffer: Acetic Acid / Sodium Acetate (pH 4.5).

e Reduction Clearing Agents: Sodium Hydrosulfite (Hydros) and Sodium Hydroxide (NaOH
38°Bé).

Protocol 1: High-Temperature High-Pressure (HTHP)
Dyeing
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The Gold Standard for PET.

Recipe (Standard Depth 2%):

Dye: 2.0 % o.w.f.[5] (on weight of fabric)

Dispersing Agent: 1.0 g/L[6]

Acetic Acid: Adjust to pH 4.5

Liquor Ratio: 1:10 to 1:20

Step-by-Step Procedure:

Paste Preparation: Weigh the dye accurately. Paste with a small amount of warm water
(40°C) and dispersing agent. Stir well to break aggregates. Dilute with water.[7]

Bath Setup: Add the dissolved chemicals and dye dispersion to the steel beaker.

Loading: Enter the PET fabric sample. Seal the beaker.

The Heating Cycle:

Start: 50°C.

[¢]

[e]

Ramp 1: Heat at 2-3°C/min to 80°C (Critical zone: passing Tg).

[e]

Ramp 2: Heat at 1.5°C/min to 130°C.

o

Hold: Maintain 130°C for 45-60 minutes. (Allow diffusion equilibrium).

[¢]

Cooling: Cool at 2-3°C/min to 80°C.

» Drain: Drain the liquor (Note: The liquor will still be colored; disperse dyes do not exhaust
100%).
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Figure 2: Temperature profile for HTHP dyeing of PET.

Protocol 2: Reduction Clearing (Mandatory)

Disperse dyes deposit loosely on the surface of the fiber during cooling. These surface
particles cause poor wash and rub fastness. They cannot be removed by simple water rinsing;
they must be chemically reduced to water-soluble fragments.

Recipe:

Sodium Hydroxide (NaOH 50%): 2.0 g/L

Sodium Hydrosulfite (Hydros): 2.0 g/L

Temperature: 70-80°C

Time: 20 minutes

Procedure:

Prepare a fresh bath with the RC chemicals.

Immerse the dyed (and drained) fabric.

Treat at 70-80°C for 20 mins.

Rinse: Hot rinse (60°C) -> Cold rinse -> Neutralize with dilute Acetic Acid (0.5 g/L).

Dry: Stenter or air dry.
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Analysis & Quality Control
A. Spectrophotometric Verification

To verify the dye identity or concentration in solution (e.g., for calculating exhaustion), dissolve
the dye in Acetone or DMF.

e Target Amax: 525 nm £ 2 nm.

B. Color Strength (K/S)

Measure the reflectance (R) of the dyed fabric at 525 nm. Use the Kubelka-Munk equation:
¢ High K/S indicates good dye yield.

o Compare K/S before and after Reduction Clearing. A significant drop indicates too much
surface dye was present (poor diffusion).

~ E Testing (Typical Ratings)

Expected Rating (Scale 1-

Test Standard

5)
Washing (60°C) ISO 105-C06 4-5 (Excellent)
Rubbing (Wet) ISO 105-X12 4-5
Sublimation (180°C) ISO 105-P0O1 4 (Good)
Light Fastness ISO 105-B02 5-6 (Scale 1-8)

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Slow ramp rate to 1°C/min in
_ Ramp rate too fast between N _
Uneven Dyeing (Unlevelness) the critical zone. Add leveling
80-130°C.
agent.[8]

Check dispersing agent

Poor dye dispersion or stability.[4][5][8][9] Filter dye
Spots/Specks ) ) )
"tarring". solution before adding.[7]
Avoid pH shock.
] Check age of Hydros (it
Incomplete Reduction o o
Poor Rub Fastness ) oxidizes in air). Ensure RC
Clearing. ]
temp is >70°C.
) ) Ensure pH is buffered to 4.5.
pH too high (Alkaline ) ) »
Shade too Yellow ) Disperse Red 167 is sensitive
hydrolysis). )
to high pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-disperse-red-167]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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